Cas no 16088-61-2 (1-Propanol, 2-bromo-, (2R)-)

1-Propanol, 2-bromo-, (2R)- structure
1-Propanol, 2-bromo-, (2R)- structure
Product Name:1-Propanol, 2-bromo-, (2R)-
CAS No:16088-61-2
MF:C3H7BrO
MW:138.991080522537
CID:1340347
PubChem ID:11713
Update Time:2025-04-20

1-Propanol, 2-bromo-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanol, 2-bromo-, (2R)-
    • 1-Propanol, 2-bromo-, (2R)- (9CI)
    • SY046489
    • 16088-61-2
    • 1-propanol, 2-bromo-
    • (+/-)-2-Bromo-1-propanol; 1-Hydroxy-2-bromopropane; 2-Bromo-1-propanol; 2-Bromopropanol; 2-Hydroxy-1-methylethyl bromide
    • W17591
    • (+/-)-2-Bromo-1-propanol
    • EN300-175186
    • 598-18-5
    • 2-bromopropanol
    • CS-0061061
    • SCHEMBL180102
    • DTXSID80975207
    • 1-Propanol, 2-bromo-, (2S)- (9CI)
    • 2-bromo-propanol
    • 2-BROMO-1-PROPANOL
    • NS00043337
    • AKOS025295519
    • MFCD00078663
    • 2-bromo-propan-1-ol
    • AS-56959
    • A927913
    • 2-bromo propan-1-ol
    • EINECS 209-921-4
    • 2-Bromopropan-1-ol
    • C3H7BrO
    • Inchi: 1S/C3H7BrO/c1-3(4)2-5/h3,5H,2H2,1H3
    • InChI Key: DBTWOTKWIVISQR-UHFFFAOYSA-N
    • SMILES: BrC(C)CO

Computed Properties

  • Exact Mass: 137.96801
  • Monoisotopic Mass: 137.96803g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 1
  • Complexity: 22.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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